Cas no 57981-99-4 (1,4-Benzenediol,2-chloro-, 1,4-diacetate)

• Product Name: 1,4-Benzenediol,2-chloro-, 1,4-diacetate
• CAS No: 57981-99-4
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 373976
• PubChem ID: 93909
• Update Time: 2025-04-19

1,4-Benzenediol,2-chloro-, 1,4-diacetate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-chloro-, 1,4-diacetate
• 2-chloro-1,4-phenylene diacetate
• 1,4-Benzenediol, 2-chloro-, diacetate
• 2-chlorobenzene-1,4-diyl diacetate
• chlorohydroquinone diacetate
• DTXSID80886248
• 1,4-Benzenediol, 2-chloro-, 1,4-diacetate
• EINECS 261-060-3
• SCHEMBL7161621
• 57981-99-4
• NS00053668

• Inchi： 1S/C10H9ClO4/c1-6(12)14-8-3-4-10(9(11)5-8)15-7(2)13/h3-5H,1-2H3
• InChI Key： BJNWFLGHFAIHAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 228.01897
• Monoisotopic Mass: 228.018936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.294
• Boiling Point: 320.9°Cat760mmHg
• Flash Point: 135.5°C
• Refractive Index: 1.521
• PSA: 52.6